Cas no 2171485-90-6 (2-{1-3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-oxopropanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-oxopropanoylazetidin-3-yl}acetic acid
• CAS No: 2171485-90-6
• MF: C₂₅H₂₆N₂O₇
• MW: 466.483147144318
• CID: 6560892
• PubChem ID: 165834032
• Update Time: 2025-07-08

2-{1-3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-oxopropanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-oxopropanoylazetidin-3-yl}acetic acid
• 2171485-90-6
• 2-{1-[3-ethoxy-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-oxopropanoyl]azetidin-3-yl}acetic acid
• EN300-1497030

• Inchi： 1S/C25H26N2O7/c1-2-33-24(31)22(23(30)27-12-15(13-27)11-21(28)29)26-25(32)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20,22H,2,11-14H2,1H3,(H,26,32)(H,28,29)
• InChI Key： ZYMOYFGUFJNBFX-UHFFFAOYSA-N
• SMILES： O=C(C(C(=O)OCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 466.17400117g/mol
• Monoisotopic Mass: 466.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 122Ų

Additional information on 2-{1-3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-oxopropanoylazetidin-3-yl}acetic acid

Recent Advances in the Study of 2-{1-3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-oxopropanoylazetidin-3-yl}acetic acid (CAS: 2171485-90-6)

The compound 2-{1-3-ethoxy-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-oxopropanoylazetidin-3-yl}acetic acid (CAS: 2171485-90-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This Fmoc-protected azetidine derivative serves as a key building block in peptide synthesis and drug discovery, particularly in the development of constrained peptidomimetics and protease inhibitors. Recent studies have highlighted its utility in creating novel bioactive compounds with improved metabolic stability and target specificity.

Structural analysis reveals that this compound features both an azetidine ring and an Fmoc-protected amino acid moiety, making it particularly valuable for solid-phase peptide synthesis (SPPS). The azetidine scaffold provides conformational rigidity to peptide chains, while the Fmoc group allows for standard deprotection conditions during synthesis. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry have demonstrated its application in creating potent inhibitors of serine proteases, which are important targets in inflammation and cancer research.

In 2023, researchers at several leading institutions reported breakthrough applications of this compound. A team from MIT developed a novel synthetic methodology using 2171485-90-6 as a key intermediate for creating macrocyclic peptides with enhanced cell permeability. Their work, published in Nature Chemical Biology, showed that incorporation of this azetidine derivative improved oral bioavailability of peptide-based drug candidates by approximately 40% compared to traditional linear peptides.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results. The constrained structure appears to confer resistance to proteolytic degradation while maintaining target binding affinity. Recent in vivo studies in rodent models demonstrated that compounds derived from 2171485-90-6 maintained plasma concentrations above therapeutic levels for significantly longer durations than their flexible counterparts.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2024 publication in ACS Medicinal Chemistry Letters described an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity. This development has made the compound more accessible for medicinal chemistry programs across the pharmaceutical industry.

Looking forward, researchers anticipate expanding applications of 2171485-90-6 in targeted drug delivery systems. Its unique chemical properties make it suitable for conjugation with various drug payloads while maintaining stability in biological systems. Several preclinical studies are currently investigating its use in antibody-drug conjugates (ADCs) and other targeted therapies for oncology indications.